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Compound of Interest

Compound Name: 4-(2-Chloroethyl)morpholine

Cat. No.: B1582488 Get Quote

Chemical Structure and Identification
4-(2-Chloroethyl)morpholine is a heterocyclic compound featuring a morpholine ring N-

substituted with a 2-chloroethyl group. The presence of both a tertiary amine and a reactive

alkyl chloride makes it a valuable bifunctional building block in organic synthesis. It is most

commonly handled and stored as its hydrochloride salt, which exhibits greater stability.
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2D Structure of 4-(2-Chloroethyl)morpholine
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Start: Prepare Reactants

Dissolve 2-morpholinoethan-1-ol (1.0 eq) 
in Dichloromethane (DCM)

Cool solution to 0°C 
(ice bath)

Add catalytic amount of DMF

Slowly add Thionyl Chloride (SOCl₂) (5.0 eq) 
dropwise to the stirred solution at 0°C

Heat reaction mixture to 40°C 
and stir overnight

Monitor reaction progress by TLC

Work-up: Evaporate solvent 
under vacuum

Upon completion

Dilute crude product with DCM

Wash with saturated NaHCO₃ solution

Concentrate organic layer 
under reduced pressure

Purification: Column Chromatography 
(3% MeOH in DCM)

End Product: 4-(2-Chloroethyl)morpholine 
(Colorless Liquid)
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To cite this document: BenchChem. [4-(2-Chloroethyl)morpholine chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582488#4-2-chloroethyl-morpholine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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